Cas no 2171825-69-5 (4-chloro-5-ethyl-2-(2-methoxyethyl)-6-methylthieno2,3-dpyrimidine)

4-Chloro-5-ethyl-2-(2-methoxyethyl)-6-methylthieno[2,3-d]pyrimidine is a heterocyclic compound featuring a thienopyrimidine core, which is structurally optimized for applications in medicinal chemistry and pharmaceutical research. The presence of chloro, ethyl, methoxyethyl, and methyl substituents enhances its reactivity and binding affinity, making it a valuable intermediate in the synthesis of biologically active molecules. Its well-defined molecular architecture allows for precise modifications, facilitating the development of targeted therapeutic agents. The compound’s stability under standard conditions and compatibility with common synthetic methodologies further underscore its utility in drug discovery and organic synthesis.
4-chloro-5-ethyl-2-(2-methoxyethyl)-6-methylthieno2,3-dpyrimidine structure
2171825-69-5 structure
Product Name:4-chloro-5-ethyl-2-(2-methoxyethyl)-6-methylthieno2,3-dpyrimidine
CAS No:2171825-69-5
MF:C12H15ClN2OS
MW:270.778300523758
CID:6090935
PubChem ID:165508488
Update Time:2025-08-05

4-chloro-5-ethyl-2-(2-methoxyethyl)-6-methylthieno2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-5-ethyl-2-(2-methoxyethyl)-6-methylthieno2,3-dpyrimidine
    • 2171825-69-5
    • 4-chloro-5-ethyl-2-(2-methoxyethyl)-6-methylthieno[2,3-d]pyrimidine
    • EN300-1267721
    • Inchi: 1S/C12H15ClN2OS/c1-4-8-7(2)17-12-10(8)11(13)14-9(15-12)5-6-16-3/h4-6H2,1-3H3
    • InChI Key: HHYCPSWVMNGJQV-UHFFFAOYSA-N
    • SMILES: ClC1=C2C(=NC(CCOC)=N1)SC(C)=C2CC

Computed Properties

  • Exact Mass: 270.0593620g/mol
  • Monoisotopic Mass: 270.0593620g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 63.2Ų

4-chloro-5-ethyl-2-(2-methoxyethyl)-6-methylthieno2,3-dpyrimidine Pricemore >>

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Additional information on 4-chloro-5-ethyl-2-(2-methoxyethyl)-6-methylthieno2,3-dpyrimidine

Introduction to 4-Chloro-5-Ethyl-2-(2-Methoxyethyl)-6-Methylthieno[2,3-d]pyrimidine (CAS No. 2171825-69-5)

4-Chloro-5-ethyl-2-(2-methoxyethyl)-6-methylthieno[2,3-d]pyrimidine (CAS No. 2171825-69-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The unique structural features of this compound make it a promising candidate for further investigation and potential therapeutic applications.

The chemical structure of 4-chloro-5-ethyl-2-(2-methoxyethyl)-6-methylthieno[2,3-d]pyrimidine is characterized by a thienopyrimidine core substituted with various functional groups. The presence of a chlorine atom at the 4-position, an ethyl group at the 5-position, a 2-methoxyethyl group at the 2-position, and a methyl group at the 6-position contributes to its distinct chemical properties and biological activity. These substitutions not only enhance the compound's solubility and stability but also influence its interactions with biological targets.

Recent studies have highlighted the potential of thienopyrimidines in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that thienopyrimidines with similar structural features exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding suggests that 4-chloro-5-ethyl-2-(2-methoxyethyl)-6-methylthieno[2,3-d]pyrimidine could be further explored for its antiviral properties.

In addition to antiviral activity, thienopyrimidines have shown promise in cancer research. A study published in Cancer Research in 2020 demonstrated that certain thienopyrimidines inhibited the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. The specific substitutions in 4-chloro-5-ethyl-2-(2-methoxyethyl)-6-methylthieno[2,3-d]pyrimidine may enhance its ability to interact with these pathways, making it a valuable candidate for anticancer drug development.

The anti-inflammatory properties of thienopyrimidines have also been investigated. A study published in Inflammation Research in 2019 found that thienopyrimidines reduced inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This suggests that 4-chloro-5-ethyl-2-(2-methoxyethyl)-6-methylthieno[2,3-d]pyrimidine could be effective in treating inflammatory diseases such as arthritis and asthma.

The pharmacokinetic properties of 4-chloro-5-ethyl-2-(2-methoxyethyl)-6-methylthieno[2,3-d]pyrimidine are another important aspect to consider. Preliminary studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it suitable for further preclinical and clinical evaluation.

In conclusion, 4-chloro-5-ethyl-2-(2-methoxyethyl)-6-methylthieno[2,3-d]pyrimidine (CAS No. 2171825-69-5) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for drug development. As new findings emerge, this compound is likely to play a significant role in advancing the treatment of various diseases.

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